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Abstract
Cefcanel daloxate is a third-generation cephalosporin prodrug designed for enhanced oral

bioavailability. Upon absorption, it is hydrolyzed to its active metabolite, cefcanel, which exerts

its antibacterial effect by inhibiting bacterial cell wall synthesis. This technical guide provides a

detailed overview of the known physical and chemical properties of Cefcanel daloxate, its

mechanism of action, and relevant experimental protocols. While specific experimental data for

some properties of Cefcanel daloxate are not readily available in the public domain, this guide

furnishes analogous data from related cephalosporins and outlines the standard methodologies

for their determination.

Physicochemical Properties
The fundamental physical and chemical characteristics of a drug substance are critical for its

formulation, delivery, and pharmacokinetic profile. The available data for Cefcanel daloxate
and its hydrochloride salt are summarized below.

Core Compound and Hydrochloride Salt
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Property Cefcanel Daloxate
Cefcanel Daloxate
Hydrochloride

Citation

Molecular Formula C₂₇H₂₇N₅O₉S₃ C₂₇H₂₈ClN₅O₉S₃ [1]

Molecular Weight 661.73 g/mol 698.18 g/mol [1][2]

CAS Number 97275-40-6 92602-21-6 [2][3]

Solubility, Melting Point, and pKa
Specific experimental data for the solubility, melting point, and pKa of Cefcanel daloxate are

not extensively reported in publicly accessible literature. However, general characteristics and

methodologies for determination are presented based on the broader class of cephalosporin

antibiotics.
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Property Value
Experimental
Protocol Synopsis

Citation

Melting Point Data not available

Determination would

typically involve

techniques such as

Differential Scanning

Calorimetry (DSC) or

capillary melting point

apparatus. For

comparison, the

related cephalosporin,

Cefaclor, has a

reported melting point

of 327 °C.

[4]

Solubility

Characterized as

having solubility in

specific solvents,

which influences its

bioavailability.

Quantitative data is

not available.

Solubility is

determined by adding

the solute to a solvent

at a constant

temperature and

agitation until

equilibrium is reached.

The concentration of

the dissolved solute is

then measured, often

by HPLC or UV-Vis

spectrophotometry.

For instance, the

solubility of cephalexin

in supercritical carbon

dioxide has been

measured to be in the

range of 1.13x10⁻⁵ to

4.89x10⁻³ mole

fraction.

[3][5]

pKa Data not available The pKa values,

which indicate the

[6]
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ionization state of the

molecule at different

pH values, are crucial

for understanding its

absorption and

distribution. These are

typically determined

by potentiometric

titration or UV-Vis

spectrophotometry.

For example, the pKa

of the carboxylic acid

group of Cefapirin was

experimentally

determined to be 2.68

± 0.05.

Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
As a β-lactam antibiotic, the active metabolite of Cefcanel daloxate, cefcanel, targets the final

step of peptidoglycan synthesis in the bacterial cell wall. This process is crucial for maintaining

the structural integrity of the bacterium, especially in Gram-positive organisms.

The mechanism involves the acylation of penicillin-binding proteins (PBPs), which are bacterial

enzymes essential for cross-linking the peptidoglycan strands. By binding to the active site of

PBPs, cefcanel inhibits their transpeptidase activity, preventing the formation of the peptide

cross-links. This disruption leads to a weakened cell wall, rendering the bacterium susceptible

to osmotic lysis and eventual cell death.

Caption: Inhibition of bacterial cell wall synthesis by Cefcanel.

Experimental Protocols
Detailed experimental protocols for the characterization of Cefcanel daloxate are proprietary.

However, this section outlines standard methodologies employed for the synthesis and analysis
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of cephalosporin antibiotics.

Synthesis of Cefcanel Daloxate Hydrochloride
A general method for the synthesis of Cefcanel daloxate hydrochloride involves the

crystallization of the compound from acetonitrile. This process can be performed by dissolving

the crude product in acetonitrile at an elevated temperature (e.g., 40-80 °C), followed by

cooling to induce crystallization. The resulting crystals are then isolated by filtration, washed

with acetonitrile, and dried under vacuum. This method is noted for its simplicity, high yield, and

the production of a highly pure crystalline form.
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Synthesis Workflow for Cefcanel Daloxate HCl
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Caption: General workflow for the purification of Cefcanel daloxate HCl.
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Determination of pKa by Potentiometric Titration
Potentiometric titration is a standard method for determining the acid dissociation constants

(pKa) of ionizable drugs.

Methodology:

Preparation of the Analyte Solution: A precise amount of the cephalosporin is dissolved in a

suitable solvent, typically a mixture of water and a co-solvent like methanol or DMSO for

compounds with limited aqueous solubility, to a known concentration (e.g., 1 mM).

Titration: The solution is placed in a thermostated vessel and titrated with a standardized

solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH).

pH Measurement: The pH of the solution is monitored continuously using a calibrated pH

electrode as the titrant is added incrementally.

Data Analysis: The pKa value is determined from the titration curve (pH vs. volume of titrant

added). The pKa corresponds to the pH at the half-equivalence point, where half of the

ionizable group has been titrated. Multiple titrations are performed to ensure accuracy and

precision.
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pKa Determination by Potentiometric Titration
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Place in thermostated vessel
with calibrated pH electrode

Titrate with standardized
acid or base

Continuously monitor and
record pH

Plot pH vs. Titrant Volume

Identify half-equivalence point
to determine pKa

Click to download full resolution via product page

Caption: Workflow for pKa determination using potentiometric titration.

Conclusion
Cefcanel daloxate is a significant orally administered cephalosporin prodrug. While a complete

physicochemical profile with explicit experimental values for properties like melting point,

solubility, and pKa is not fully available in the public literature, this guide provides the
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foundational chemical data and outlines the standard, validated methodologies for their

determination. The established mechanism of action, centered on the inhibition of bacterial cell

wall synthesis, is well-understood and consistent with other β-lactam antibiotics. The provided

experimental frameworks for synthesis and analysis offer a solid basis for further research and

development of this and related compounds. This guide serves as a valuable resource for

professionals in the pharmaceutical sciences, enabling a deeper understanding of Cefcanel
daloxate and its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GSRS [gsrs.ncats.nih.gov]

2. Cefcanel daloxate HCl Datasheet DC Chemicals [dcchemicals.com]

3. CAS 97275-40-6: Cefcanel daloxate | CymitQuimica [cymitquimica.com]

4. Cefaclor | C15H14ClN3O4S | CID 51039 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Determination of acid dissociation constants (pKa) of cephalosporin antibiotics:
Computational and experimental approaches - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of Cefcanel daloxate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668823#physical-and-chemical-properties-of-
cefcanel-daloxate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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